Cas no 15302-05-3 (4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester)

15302-05-3 structure
Product name:4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester
4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester
- Butyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-4-piperidinecarboxy late
- 1-(3-Cyano-3,3-diphenylpropyl)-4-phenylpiperidin-4-carbonsaeure-butylester
- Butoxylate [INN]
- Butoxylato
- Butoxylatum
- Butyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenylpiperidine-4-carboxylate
- Butyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenylpiperidine-4-carboxylate.
- R 1319
- UNII-13H7H1ET2J
- Q27251518
- NS00123557
- SCHEMBL241324
- 13H7H1ET2J
- CHEMBL2104210
- 15302-05-3
- Butoxylate
- DTXSID20864580
-
- Inchi: InChI=1S/C32H36N2O2/c1-2-3-25-36-30(35)31(27-13-7-4-8-14-27)19-22-34(23-20-31)24-21-32(26-33,28-15-9-5-10-16-28)29-17-11-6-12-18-29/h4-18H,2-3,19-25H2,1H3
- InChI Key: MQWDTXAOPTYTLC-UHFFFAOYSA-N
- SMILES: CCCCOC(C1(C2=CC=CC=C2)CCN(CCC(C2=CC=CC=C2)(C#N)C2=CC=CC=C2)CC1)=O
Computed Properties
- Exact Mass: 480.27788
- Monoisotopic Mass: 480.277678
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 11
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.3
- XLogP3: 6.6
Experimental Properties
- Density: 1.102
- Boiling Point: 621.7°Cat760mmHg
- Flash Point: 329.8°C
- Refractive Index: 1.568
- PSA: 53.33
4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester Related Literature
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Carolin Mügge,Ruiqi Liu,Helmar G?rls,Chiara Gabbiani,Elena Michelucci,Nadine Rüdiger,Joachim H. Clement,Luigi Messori,Wolfgang Weigand Dalton Trans. 2014 43 3072
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Ramon Mestres Green Chem. 2004 6 583
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Thien T. Nguyen Org. Biomol. Chem. 2023 21 252
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